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Compound of Interest

Compound Name: Cleroindicin D
CAS No.: 189264-45-7
Cat. No.: B1162667

Get Quote

. J

Compound Overview & Identity Verification

Before proceeding with experimental workflows, verify the identity of the compound to ensure
protocol alignment. Cleroindicin D is distinct from its analogs (e.g., Cleroindicin B) in physical
state and stability profiles.
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Property Specification Notes

(3aR,4R,7aR)-3a,4-dihydroxy-
IUPAC Name 2,3,4,5,7,7a-hexahydro-1- Bicyclic diterpenoid derivative

benzofuran-6-one

CAS Number 189264-45-7 Unique identifier

Molecular Formula CsH1204 MW: 172.18 g/mol

Critical:[1][2][3][4][5][6] Unlike
Physical State Solid / Powder Cleroindicin B (which is an oil),

D is typically a solid.[1]

Clerodendrum indicum (Aerial _ _
Source Natural product isolation
parts)

Critical Storage Protocols

Q: I just received my shipment. How should | store the
vial immediately?

A: Upon receipt, the compound must be inspected and stored immediately to prevent
hygroscopic degradation or oxidation.

e If the vial is sealed/unopened: Store immediately at -20°C.

» Desiccation is mandatory: Ensure the vial is placed inside a secondary container (e.g., a
Falcon tube or sealed bag) with active desiccant (silica gel).[1] This prevents moisture
absorption during freeze-thaw cycles.[1][2]

» Light Protection: Cleroindicin D contains ketone functionalities which may be sensitive to
photo-oxidation.[1][2] Store in amber vials or wrap containers in aluminum foil.

Q: Can | store Cleroindicin D in solution?

A: Long-term storage in solution is not recommended due to the risk of hydrolysis or
precipitation.[1][2] However, if aliquoting is necessary for experimental efficiency:
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¢ Solvent: Use high-grade anhydrous DMSO (Dimethyl Sulfoxide).[1][2]
+ Temperature: Store aliquots at -80°C.

o Duration: Solvent stocks are stable for approximately 6 months to 1 year at -80°C. Avoid
repeated freeze-thaw cycles (maximum 1-2 cycles).[1][2]

Visualizing the Storage Decision Matrix

Shipment Received

Visual Inspection:
Is it a White/Off-White Powder?

No (Oily/Liquid) \ Yes

STOP: Contact Support

(Possible Identity Error) Physical State Confirmed
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Later Use

Immediate Use

Immediate Use
(CANCELS)
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Reconstitute in DMSO
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Click to download full resolution via product page

Figure 1: Decision tree for receiving and storing Cleroindicin D to maximize stability.
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Solubilization & Reconstitution Guide
Q: What is the best solvent for reconstitution?

A:DMSO (Dimethyl Sulfoxide) is the preferred primary solvent.[1]
e Solubility: Cleroindicin D is soluble in DMSO up to at least 10-20 mM.[1][2]

» Alternative: Ethanol is acceptable but evaporates more readily, potentially altering
concentration over time.

e Avoid: Do not attempt to dissolve directly in aqueous buffers (PBS, media) or water.[1] The
compound is lipophilic/hydrophobic and will precipitate or form a suspension, leading to
inaccurate dosing.

Q: How do | prepare a stock solution for cell culture?

Follow this "Solvent-First" protocol to ensure complete dissolution before introducing aqueous
media.

Calculate: Determine the volume of DMSO needed to achieve a high concentration stock
(e.g., 10 mM or 50 mM).

o Formula:

Dissolve: Add the calculated volume of anhydrous DMSO to the vial. Vortex gently for 30-60
seconds.[1][2] Ensure no particulates remain.[1]

Aliquot: Split the stock into small volumes (e.g., 20-50 pL) to avoid freeze-thaw damage.

Dilute: On the day of the experiment, dilute the DMSO stock into the culture medium.

o Critical Rule: Keep the final DMSO concentration < 0.5% (v/v) (preferably < 0.1%) to avoid
solvent toxicity in cell assays.[1][2]

Reconstitution Workflow Diagram
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1. Weigh Compound 2. Add Anhydrous DMSO 3. Vortex & Inspect 4. Aliquot & Freeé;('go )
(e.g., 1 mg) (Create 10-50 mM Stock) (Clear Solution Required) (Single-use vials) Dilute for Assay

Click to download full resolution via product page

Figure 2: Step-by-step workflow for preparing a stable stock solution.

Troubleshooting Common Issues
Q: The compound precipitated when | added it to my cell
culture media. Why?

A: This is a common issue known as "crashing out.”[1] It occurs when a hydrophobic
compound in a concentrated organic solvent (DMSO) is introduced too rapidly into an aqueous

environment.[1][2]

e Mechanism: The rapid change in polarity forces the compound out of solution before it can
disperse.

e Solution:

o Step-down Dilution: Do not add 100% DMSO stock directly to the well.[1][2] Create an
intermediate dilution (e.g., 10x working concentration) in media containing 10% DMSO
first, then dilute that into the final well.

o Vortexing: Vortex the media immediately upon addition of the drug.[1]

o Warmth: Ensure the media is pre-warmed to 37°C; cold media promotes precipitation.[1]

Q: My powder has turned from white/off-white to
yellow/brown. Is it still good?

A: A color change indicates oxidation or degradation.[1]

o Cause: Exposure to moisture or light (UV) often degrades benzofuranone derivatives.[1][2]
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» Action: Do not use for quantitative biological assays (IC50 determination). It may be used for
qualitative optimization (e.g., testing antibody staining conditions) but should be discarded
for critical data collection.[1]

Q: | see "Cleroindicin B" listed as an oil, but | have
"Cleroindicin D" as a powder. Did | get the wrong
product?

A: Likely No.

» Explanation: While structurally related, the minor differences in hydroxylation and
stereochemistry between Cleroindicins significantly affect their melting points.

o Cleroindicin B: Typically an oil/viscous liquid.[1]
o Cleroindicin D: Typically a solid powder.[1]

» Verification: Check the Certificate of Analysis (CoA) for the specific batch.[1]

Summary of Physical & Chemical Properties

Parameter Data Relevance

High; suitable for stock prep.[1]

Solubility (DMSO) > 10 mg/mL o]
B Requires organic co-solvent.[1]
Solubility (Water) Insoluble / Poor 2]
. ) Long shelf life if desiccated.[1]
Stability (Solid) 3 Years @ -20°C 2]
N Susceptible to hydrolysis over
Stability (Solvent) 6-12 Months @ -80°C )
time.[1][2]
_ Wear gloves/goggles; avoid
Handling Safety Standard PPE ) )
dust inhalation.[1]
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Information.[1] Retrieved February 2, 2026, from [Link][2]
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reference for isolation context of this class).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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